![molecular formula C26H23ClN6O2 B2769454 (4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(9H-xanthen-9-yl)methanone CAS No. 1049457-57-9](/img/structure/B2769454.png)
(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(9H-xanthen-9-yl)methanone
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Description
(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(9H-xanthen-9-yl)methanone is a useful research compound. Its molecular formula is C26H23ClN6O2 and its molecular weight is 486.96. The purity is usually 95%.
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Scientific Research Applications
Molecular Interaction Studies
Research involving compounds with similar structural motifs, such as piperazine and chlorophenyl groups, has been conducted to understand their interactions with biological receptors. For example, studies on cannabinoid receptor antagonists have used molecular orbital methods and conformational analysis to develop pharmacophore models, providing insights into steric binding interactions and antagonist activity mechanisms (Shim et al., 2002).
Antimicrobial Activity
Synthesis and evaluation of new pyridine derivatives, including those incorporating piperazine and chlorophenyl groups, have demonstrated variable and modest antimicrobial activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011). Such studies underline the potential of structurally similar compounds in developing new antimicrobial agents.
Anticancer and Antituberculosis Research
Compounds with piperazin-1-yl and chlorophenyl groups have been synthesized and tested for their anticancer and antituberculosis activities. Selected derivatives have shown in vitro anticancer activity against human breast cancer cell lines and significant antituberculosis activity, highlighting the therapeutic potential of these compounds (Mallikarjuna, Padmashali, & Sandeep, 2014).
Material Science Applications
In the field of material science, the synthesis and characterization of novel compounds, including those with piperazine and chlorophenyl components, have contributed to the development of thermally activated delayed fluorescent (TADF) emitters. These studies are crucial for advancing organic light-emitting diode (OLED) technologies, offering insights into the design of high-efficiency blue TADF devices (Kim, Choi, & Lee, 2016).
Properties
IUPAC Name |
[4-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-(9H-xanthen-9-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23ClN6O2/c27-18-9-11-19(12-10-18)33-24(28-29-30-33)17-31-13-15-32(16-14-31)26(34)25-20-5-1-3-7-22(20)35-23-8-4-2-6-21(23)25/h1-12,25H,13-17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIDHVDJJHFVUSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=NN=NN2C3=CC=C(C=C3)Cl)C(=O)C4C5=CC=CC=C5OC6=CC=CC=C46 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23ClN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.